Cas no 1361647-82-6 (6-(3,5-Dichlorophenyl)picolinonitrile)

• Product Name: 6-(3,5-Dichlorophenyl)picolinonitrile
• CAS No: 1361647-82-6
• MF: C₁₂H₆Cl₂N₂
• MW: 249.095440387726
• CID: 4911992
• Update Time: 2025-10-28

6-(3,5-Dichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(3,5-Dichlorophenyl)picolinonitrile

• Inchi： 1S/C12H6Cl2N2/c13-9-4-8(5-10(14)6-9)12-3-1-2-11(7-15)16-12/h1-6H
• InChI Key： KPAVFGXAFPTPLO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C#N)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 3.8
• Topological Polar Surface Area: 36.7

Additional information on 6-(3,5-Dichlorophenyl)picolinonitrile

Introduction to 6-(3,5-Dichlorophenyl)picolinonitrile (CAS No. 1361647-82-6)

6-(3,5-Dichlorophenyl)picolinonitrile, with the CAS number 1361647-82-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structure, which consists of a picolinonitrile core substituted with a 3,5-dichlorophenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The synthesis of 6-(3,5-Dichlorophenyl)picolinonitrile typically involves multi-step processes, often starting from readily available starting materials such as picolinonitrile and 3,5-dichlorobenzene. The reaction pathways can vary, but common methods include electrophilic aromatic substitution and coupling reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, which is crucial for large-scale applications.

In the realm of medicinal chemistry, 6-(3,5-Dichlorophenyl)picolinonitrile has shown promise as a lead compound for the development of novel therapeutic agents. Studies have indicated that this compound exhibits potent biological activities, including anti-inflammatory and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases.

Furthermore, the anticancer properties of 6-(3,5-Dichlorophenyl)picolinonitrile have been explored in several preclinical studies. These studies have demonstrated that the compound can selectively target cancer cells while sparing normal cells, thereby reducing potential side effects. Mechanistic investigations have revealed that it may act by inducing apoptosis and disrupting cell cycle progression in cancer cells. These findings have paved the way for further clinical trials to evaluate its efficacy and safety in human subjects.

Beyond its medicinal applications, 6-(3,5-Dichlorophenyl)picolinonitrile has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of organic electronic materials. Research in this area has focused on incorporating this compound into polymers and small molecules to enhance their performance in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through structural modifications has opened up new possibilities for designing advanced materials with tailored functionalities.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 6-(3,5-Dichlorophenyl)picolinonitrile have shown that it exhibits low toxicity to aquatic organisms and degrades rapidly under natural conditions. This favorable environmental profile makes it a more sustainable choice compared to some traditional compounds used in similar applications.

In conclusion, 6-(3,5-Dichlorophenyl)picolinonitrile (CAS No. 1361647-82-6) is a versatile compound with a wide range of potential applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.